Cas no 75843-50-4 (2-(4-tert-butylphenoxy)acetohydrazide)

• Product Name: 2-(4-tert-butylphenoxy)acetohydrazide
• CAS No: 75843-50-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD01536446
• CID: 572016
• PubChem ID: 767088
• Update Time: 2025-04-19

2-(4-tert-butylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butyl)phenoxy)acetohydrazide
• (4-TERT-BUTYL-PHENOXY)-ACETIC ACID HYDRAZIDE
• 2-(4-tert-Butylphenoxy)acetohydrazide
• Acetic acid,2-[4-(1,1-dimethylethyl)phenoxy]-, hydrazide
• 2-[4-(tert-butyl)phenoxy]acetohydrazide
• 4-tert.Butylphenoxy-acetylhydrazid
• 4-tert-butylphenoxyacetyl hydrazide
• AC1LG8VL
• AC1Q1M9M
• AC1Q5PX4
• AG-H-02405
• Oprea1_262164
• (4-TERT-BUTYL-PHENOXY)-ACETICACIDHYDRAZIDE
• 2-(4-t-butylphenoxy)acetohydrazide
• SR-01000397540-1
• DTXSID80354230
• 75843-50-4
• SCHEMBL3252742
• MFCD01536446
• CS-0219324
• 2-(4-TERT-BUTYL-PHENOXY)-ACETIC ACID HYDRAZIDE
• VS-04963
• SR-01000397540
• AKOS000116115
• EN300-03697
• 2-(4-tert-butylphenoxy)acetohydrazide

• MDL： MFCD01536446
• Inchi： 1S/C12H18N2O2/c1-12(2,3)9-4-6-10(7-5-9)16-8-11(15)14-13/h4-7H,8,13H2,1-3H3,(H,14,15)
• InChI Key： NFKRKACSPUJPKF-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 222.136828
• Monoisotopic Mass: 222.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.077
• Boiling Point: 411.4°C at 760 mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.524

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes